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Compound of Interest

Compound Name: BMS-820132

Cat. No.: B11927814 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of BMS-820132, a potent, orally active glucokinase activator. All

personnel, including researchers, scientists, and drug development professionals, must adhere

to these procedures to mitigate risks associated with this compound.

BMS-820132 is a powerful pharmacological agent that requires stringent safety measures to

prevent accidental exposure.[1][2] Due to its potency, inhalation, skin contact, and ingestion

must be avoided. The following guidelines are based on best practices for handling highly

potent active pharmaceutical ingredients (HPAPIs).

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling BMS-820132. The following

table summarizes the required equipment and its purpose.
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PPE Component Specification Purpose

Gloves
Double-gloving with nitrile

gloves

Prevents skin contact. The

outer glove should be changed

immediately upon suspected

contamination.

Lab Coat
Disposable, solid-front, back-

tying gown

Protects against spills and

contamination of personal

clothing.

Eye Protection
Chemical splash goggles or a

full-face shield

Protects eyes from splashes

and airborne particles.

Respiratory Protection
A fit-tested N95 respirator or

higher (e.g., PAPR)

Prevents inhalation of airborne

particles, especially when

handling the powdered form.

Shoe Covers
Disposable, slip-resistant shoe

covers

Prevents the tracking of

contaminants out of the

laboratory.

Operational Plan for Handling BMS-820132
Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks. The compound should be stored

in a clearly labeled, sealed container in a designated, secure, and well-ventilated area.

Recommended storage conditions are:

Storage Condition Duration

-80°C Up to 6 months

-20°C Up to 1 month

Store sealed and away from moisture and light.[1]

Preparation and Handling Workflow:
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All manipulations of BMS-820132, especially weighing and dilutions, should be performed

within a certified chemical fume hood or a containment glove box to minimize the risk of

aerosolization.

Preparation Experimentation Cleanup & Disposal

Don appropriate PPE Prepare handling area in fume hood/glove box
Proceed

Weigh compound
Proceed

Dissolve in appropriate solvent
Proceed

Conduct experiment
Proceed

Decontaminate surfaces
Proceed

Dispose of waste
Proceed

Doff PPE
Proceed

Click to download full resolution via product page

Caption: Workflow for Handling BMS-820132

Disposal Plan
All disposable materials that have come into contact with BMS-820132, including gloves,

gowns, shoe covers, and weighing papers, must be treated as hazardous waste.

Waste Segregation and Disposal:

Solid Waste: Collect all contaminated solid waste in a dedicated, clearly labeled, sealed

hazardous waste container.

Liquid Waste: Collect contaminated liquid waste in a separate, labeled, sealed hazardous

waste container.

Sharps: Any contaminated sharps should be disposed of in a designated sharps container

for hazardous materials.

All hazardous waste must be disposed of through the institution's environmental health and

safety (EHS) office in accordance with local, state, and federal regulations.

Emergency Procedures
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In case of skin contact: Immediately remove contaminated clothing and wash the affected area

thoroughly with soap and water for at least 15 minutes. Seek medical attention.

In case of eye contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.

Seek immediate medical attention.

In case of ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

By adhering to these stringent protocols, researchers can safely handle BMS-820132 while

minimizing the risk of exposure and ensuring a secure laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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